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Compound of Interest

Compound Name: Sulfo-Cy5 azide

Cat. No.: B15556027

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of Sulfo-Cy5 azide, a

water-soluble cyanine dye, for the super-resolution imaging of biological structures. Its primary

application lies in the precise labeling of biomolecules via "click chemistry," enabling their

visualization with nanoscale resolution using techniques such as direct Stochastic Optical

Reconstruction Microscopy (dSTORM).

Introduction to Sulfo-Cy5 Azide
Sulfo-Cy5 azide is a bright and photostable fluorescent dye featuring an azide moiety. This

functional group allows for its covalent attachment to alkyne-modified biomolecules through a

highly specific and bioorthogonal click chemistry reaction. The sulfonated nature of the dye

enhances its water solubility, making it ideal for labeling in aqueous environments with minimal

use of organic co-solvents, which can be crucial for maintaining the native conformation of

proteins.[1] Its spectral properties, with excitation and emission maxima in the far-red region of

the spectrum, are advantageous for cellular imaging due to reduced autofluorescence from

biological samples.[2]
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High Water Solubility: The presence of sulfo-groups ensures excellent solubility in aqueous

buffers, minimizing non-specific binding.[3]

Bioorthogonal Labeling: The azide group facilitates highly specific covalent labeling of

alkyne-modified targets via click chemistry.[2][4]

Bright and Photostable: Sulfo-Cy5 is a bright fluorophore with a high extinction coefficient

and good quantum yield, making it suitable for demanding imaging applications like super-

resolution microscopy.[1][3]

Compatibility: Its spectral characteristics are similar to the widely used Cy5 dye, ensuring

compatibility with standard fluorescence microscopy and super-resolution imaging systems.

[3]

Data Presentation: Photophysical and dSTORM
Performance
Quantitative data on the performance of fluorophores is critical for designing and interpreting

super-resolution microscopy experiments. While specific dSTORM performance data for Sulfo-
Cy5 azide is not readily available in the literature, the closely related and spectrally similar dye,

Alexa Fluor 647, is extensively characterized and serves as an excellent benchmark. The

following tables summarize the key photophysical properties of Sulfo-Cy5 azide and the typical

dSTORM performance of Alexa Fluor 647, which can be considered an approximation for

Sulfo-Cy5.

Table 1: Photophysical Properties of Sulfo-Cy5 Azide

Property Value Reference

Excitation Maximum (λ_abs_) ~647 nm

Emission Maximum (λ_em) ~663 nm [5]

Molar Extinction Coefficient (ε) ~251,000 cm⁻¹M⁻¹ [5]

Solubility Water, DMSO, DMF [6]
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Table 2: Typical dSTORM Performance of Alexa Fluor 647 (as a proxy for Sulfo-Cy5 Azide)

Parameter Typical Value
Significance in
dSTORM

Reference

Photon Yield (per

switching event)
~5,000 - 8,000

Higher photon yield

leads to better

localization precision.

[7]

Localization Precision 10 - 20 nm

The achievable

resolution of the final

super-resolved image.

[7]

On/Off Duty Cycle ~0.001

A low duty cycle is

essential to ensure

that only a sparse

subset of fluorophores

is active at any given

time, allowing for

individual molecule

localization.

Blinking Buffer

Requirement

Thiol-containing buffer

(e.g., MEA or BME)

with an oxygen

scavenging system

(e.g., GLOX)

Induces the stochastic

blinking of the

fluorophore, which is

the basis of dSTORM.

Experimental Protocols
The following protocols provide a detailed methodology for labeling and imaging cellular targets

with Sulfo-Cy5 azide for super-resolution microscopy.

Protocol 1: Metabolic Labeling of Cellular Proteins with
an Alkyne-Modified Amino Acid
This protocol describes the incorporation of an alkyne-bearing non-canonical amino acid into

newly synthesized proteins, which can then be labeled with Sulfo-Cy5 azide.
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Materials:

Cells of interest cultured on high-precision glass coverslips suitable for microscopy.

Methionine-free cell culture medium.

L-Homopropargylglycine (HPG) or other alkyne-modified amino acid.

Phosphate-buffered saline (PBS).

Fixative solution (e.g., 4% paraformaldehyde in PBS).

Permeabilization buffer (e.g., 0.1% Triton X-100 in PBS).

Blocking buffer (e.g., 3% BSA in PBS).

Procedure:

Cell Culture: Culture cells on coverslips to the desired confluency.

Methionine Starvation: Replace the normal growth medium with pre-warmed methionine-free

medium and incubate for 30-60 minutes to deplete the intracellular pool of methionine.

Metabolic Labeling: Replace the starvation medium with methionine-free medium containing

the alkyne-modified amino acid (e.g., 50 µM L-Homopropargylglycine) and incubate for the

desired labeling period (e.g., 1-4 hours).

Washing: Wash the cells three times with warm PBS to remove unincorporated amino acids.

Fixation: Fix the cells with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

Washing: Wash the cells three times with PBS.

Permeabilization: If labeling intracellular targets, permeabilize the cells with 0.1% Triton X-

100 in PBS for 10 minutes.

Blocking: Block non-specific binding sites by incubating with 3% BSA in PBS for 30 minutes.
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Protocol 2: Copper-Catalyzed Azide-Alkyne
Cycloaddition (CuAAC) Labeling with Sulfo-Cy5 Azide
This protocol details the "click" reaction to covalently attach Sulfo-Cy5 azide to the alkyne-

modified proteins.

Materials:

Sulfo-Cy5 azide.

Copper(II) sulfate (CuSO₄).

Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper-chelating ligand.

Sodium ascorbate.

PBS.

Procedure:

Prepare Click-iT® Reaction Cocktail (Freshly Prepared):

For a 500 µL reaction volume:

430 µL of PBS.

10 µL of 20 mM CuSO₄ solution.

10 µL of a 10 mM Sulfo-Cy5 azide solution in DMSO.

50 µL of 100 mM sodium ascorbate solution (freshly prepared).

Note: The final concentrations can be optimized. A common starting point is 100-200 µM

CuSO₄, 500-1000 µM THPTA (if used), 1-5 mM sodium ascorbate, and 2-10 µM Sulfo-
Cy5 azide.

Labeling Reaction: Add the Click-iT® reaction cocktail to the fixed and permeabilized cells

and incubate for 30-60 minutes at room temperature, protected from light.
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Washing: Wash the cells three times with PBS to remove unreacted labeling reagents.

Post-fixation (Optional but Recommended): To further stabilize the labeled structures, you

can post-fix the cells with 4% PFA for 10 minutes.

Final Washes: Wash the cells thoroughly with PBS. The sample is now ready for imaging.

Protocol 3: dSTORM Imaging
This protocol outlines the general procedure for acquiring dSTORM data from cells labeled with

Sulfo-Cy5 azide.

Materials:

dSTORM imaging buffer (see below for composition).

A super-resolution microscope equipped for dSTORM.

dSTORM Imaging Buffer Composition:

A common and effective dSTORM buffer for cyanine dyes consists of a reducing agent and an

oxygen scavenging system.

Buffer Base: PBS or a Tris-based buffer (e.g., 50 mM Tris-HCl, pH 8.0).

Reducing Agent: 100 mM β-mercaptoethylamine (MEA) or 10-50 mM β-mercaptoethanol

(BME).

Oxygen Scavenging System (GLOX):

Glucose Oxidase (e.g., 0.5 mg/mL).

Catalase (e.g., 40 µg/mL).

10% (w/v) Glucose.

Note: The optimal buffer composition can vary depending on the specific experimental

conditions and should be optimized.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b15556027/docs?utm_src=pdf-body#application-notes-and-protocols-for-sulfo-cy5-azide-in-super-resolution-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Imaging Procedure:

Sample Mounting: Mount the coverslip with the labeled cells onto a microscope slide with a

small volume of the dSTORM imaging buffer. Seal the coverslip to prevent oxygen re-entry.

Locate Cells: Using a low laser power, locate the cells of interest.

Induce Blinking: Increase the 647 nm laser power to a high intensity (e.g., 1-10 kW/cm²) to

drive most of the Sulfo-Cy5 molecules into a dark state.

Image Acquisition: Acquire a time series of images (typically 10,000 to 50,000 frames) at a

high frame rate (e.g., 50-100 Hz). The stochastic blinking of individual Sulfo-Cy5 molecules

will be recorded.

Image Reconstruction: Process the acquired image stack using a single-molecule

localization algorithm to reconstruct the super-resolved image.

Mandatory Visualizations
Experimental Workflow Diagram
The following diagram illustrates the overall workflow from metabolic labeling to super-

resolution imaging.
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Experimental workflow for super-resolution imaging with Sulfo-Cy5 azide.
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Conceptual Signaling Pathway Diagram
This diagram illustrates a generic G-protein coupled receptor (GPCR) signaling pathway that

could be investigated using Sulfo-Cy5 azide labeling and super-resolution microscopy to

visualize receptor clustering and internalization.

Plasma Membrane

Endocytosis

Super-Resolution Visualization

Ligand

GPCR
(Metabolically labeled with alkyne)

Binding & Activation

G-Protein

Activation

Clathrin-Coated Pit

Internalization

Visualize GPCR Clusters
(Labeled with Sulfo-Cy5 Azide)Effector Protein

Signal Transduction

Downstream Signaling
& Cellular Response

Cellular Response

Endosome

Vesicle Trafficking

Track Receptor Internalization

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b15556027/docs?utm_src=pdf-body#application-notes-and-protocols-for-sulfo-cy5-azide-in-super-resolution-microscopy
https://www.benchchem.com/product/b15556027/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-sulfo-cy5-azide-in-super-resolution-microscopy
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556027?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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